Cas no 917592-81-5 (Benzoic acid, 2-ethoxy-4,6-dimethyl-, ethyl ester)

Benzoic acid, 2-ethoxy-4,6-dimethyl-, ethyl ester structure
917592-81-5 structure
Product name:Benzoic acid, 2-ethoxy-4,6-dimethyl-, ethyl ester
CAS No:917592-81-5
MF:C13H18O3
MW:222.28022
CID:785869
PubChem ID:71428593

Benzoic acid, 2-ethoxy-4,6-dimethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-ethoxy-4,6-dimethyl-, ethyl ester
    • ethyl 2-ethoxy-4,6-dimethylbenzoate
    • DTXSID80847314
    • 917592-81-5
    • Inchi: InChI=1S/C13H18O3/c1-5-15-11-8-9(3)7-10(4)12(11)13(14)16-6-2/h7-8H,5-6H2,1-4H3
    • InChI Key: LWFLFJOJZUDEDK-UHFFFAOYSA-N
    • SMILES: CCOC1=CC(=CC(=C1C(=O)OCC)C)C

Computed Properties

  • Exact Mass: 222.125594432g/mol
  • Monoisotopic Mass: 222.125594432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.5Ų
  • XLogP3: 3.2

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